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Compound Name: Pyrasulfotole

Cat. No.: B166964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the herbicidal efficacy of pyrasulfotole when

applied as a standalone active ingredient versus its performance in co-formulation with other

herbicides. The analysis is supported by a synthesis of data from multiple field studies, with a

focus on quantitative performance metrics and detailed experimental methodologies.

Pyrasulfotole is a selective, post-emergence herbicide belonging to the pyrazole family. It

functions by inhibiting the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme, a key

component in the carotenoid biosynthesis pathway in susceptible plants.[1][2][3] This inhibition

leads to the bleaching of new growth, followed by necrosis and eventual plant death.[4]

Pyrasulfotole provides an alternative mode of action against weeds that have developed

resistance to other common herbicides, such as those targeting acetolactate synthase (ALS)

inhibitors.[5]

Data Presentation: Efficacy Comparison
The following tables summarize the weed control efficacy of pyrasulfotole in various

application scenarios. Data is presented as the percentage of weed control observed in field

trials.

Table 1: Efficacy of Pyrasulfotole Co-formulation (Pyrasulfotole + Bromoxynil) and Tank

Mixes in Grain Sorghum
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Weed
Species

Pyrasulfotol
e +
Bromoxynil
(233 g ai/ha)

Pyrasulfotol
e +
Bromoxynil
(287 g ai/ha)

Pyrasulfotol
e +
Bromoxynil
(233 g ai/ha)
+ 2,4-D

Pyrasulfotol
e +
Bromoxynil
(233 g ai/ha)
+ Dicamba

Bromoxynil
Alone (279
g ai/ha) +
Atrazine

Palmer

Amaranth

(Amaranthus

palmeri)

100% 100% 100% 100% 96%

Sicklepod

(Senna

obtusifolia)

(Year 1)

40% 54% ≥78% ≥78% 35%

Sicklepod

(Senna

obtusifolia)

(Year 2)

96% - - - -

Morningglory

(Ipomoea

spp.)

-
Complete

Control

Complete

Control

Complete

Control
-

Prickly Sida

(Sida

spinosa)

<95% - - - 100%

Table 2: Efficacy of Pyrasulfotole Co-formulation (Pyrasulfotole + Bromoxynil) and Tank

Mixes in Winter Wheat
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Weed Species

Pyrasulfotole +
Bromoxynil
Alone (253 g
ai/ha)

Pyrasulfotole +
Bromoxynil
(207 g ai/ha) +
MCPA

Pyrasulfotole +
Bromoxynil
(207 g ai/ha) +
Dicamba

Pyrasulfotole +
Bromoxynil
(207 g ai/ha) +
Metsulfuron-
methyl

Flixweed

(Descurainia

sophia)

≥98% ≥98% ≥98% ≥98%

Blue Mustard

(Chorispora

tenella)

≥98% ≥98% ≥98% ≥98%

Bushy Wallflower

(Erysimum

repandum)

≥98% ≥98% ≥98% ≥98%

Field Pennycress

(Thlaspi arvense)
≥98% ≥98% ≥98% ≥98%

Henbit (Lamium

amplexicaule)

(Fall App.)

≥98% ≥98% ≥98% 84-86%

Henbit (Lamium

amplexicaule)

(Spring App.)

≥67% - - -

Wild Buckwheat

(Polygonum

convolvulus)

(Spring App.)

Ineffective Minimal Control ≥84% ≥84%

Table 3: Efficacy of Standalone Pyrasulfotole (Galaxy™) Tank-Mixed with Bromoxynil on Wild

Radish (Raphanus raphanistrum)
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Treatment Application Rate (g ai/ha) Weed Control (%)

Pyrasulfotole (Galaxy™) +

Bromoxynil
50 + 250

Increased control over lower

rates

Experimental Protocols
The data presented in this guide are derived from field trials conducted under standard

agricultural research protocols. A general methodology is outlined below.

Experimental Design: Field trials were typically conducted using a Randomized Complete Block

Design (RCBD) with a minimum of four replications for each treatment. Plot sizes were

standardized to a minimum of 10 square meters to ensure representative sampling.

Treatments and Application: Herbicide treatments included a non-treated control,

pyrasulfotole as a standalone product (where available), co-formulations of pyrasulfotole
with other active ingredients (e.g., bromoxynil), and tank mixes of these formulations with other

herbicides. Herbicides were applied post-emergence to actively growing weeds, typically at the

2-4 leaf stage. Applications were made using calibrated research plot sprayers equipped with

nozzles designed for uniform coverage, with spray volumes generally ranging from 100-200

L/ha.

Data Collection and Analysis: Weed control efficacy was visually assessed at multiple time

points after treatment (e.g., 7, 14, 28, and 56 days). The assessment was based on a

percentage scale where 0% represents no control and 100% represents complete weed death,

relative to the untreated control plots. In some studies, weed counts and/or the collection of

above-ground weed biomass from designated quadrats within each plot were also performed.

Crop phytotoxicity was visually assessed at similar intervals. At the conclusion of the growing

season, crop yield was determined by harvesting the central area of each plot. All collected

data were subjected to Analysis of Variance (ANOVA), with treatment means separated using

statistical tests such as Fisher's Protected LSD or Tukey's HSD at a significance level of p ≤

0.05.

Mandatory Visualization
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The following diagrams illustrate the biochemical pathway targeted by pyrasulfotole and a

typical workflow for herbicide efficacy field trials.

Tyrosine
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Click to download full resolution via product page

Pyrasulfotole's inhibition of the HPPD enzyme.
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A typical workflow for herbicide efficacy field trials.
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Discussion
The available data strongly indicate that co-formulations of pyrasulfotole, particularly with

bromoxynil, and subsequent tank-mixing with other herbicides, generally provide a broader

spectrum and more consistent weed control than what would be expected from pyrasulfotole
as a standalone product.

The synergistic interaction between HPPD inhibitors like pyrasulfotole and photosystem II

(PSII) inhibitors like bromoxynil is a key factor in the enhanced efficacy of their co-formulation.

This synergy allows for effective control of a wider range of broadleaf weeds. For instance,

while the pyrasulfotole and bromoxynil co-formulation alone showed excellent control of

Palmer amaranth, its efficacy on sicklepod was significantly improved with the addition of

synthetic auxins like 2,4-D or dicamba. Similarly, in winter wheat, the co-formulation was highly

effective against several key weeds but required a tank-mix partner to control wild buckwheat.

The emergence of standalone pyrasulfotole products like Galaxy™ offers flexibility in

choosing tank-mix partners to address specific weed spectrums in a given field. This allows for

a more targeted approach to weed management. However, the data from studies on Galaxy™

still emphasize the necessity of a tank-mix partner, such as bromoxynil or MCPA, to achieve

optimal weed control.

In conclusion, while pyrasulfotole is an effective herbicide with a valuable mode of action for

resistance management, its performance is significantly enhanced when co-formulated or tank-

mixed with other herbicides. The choice between a pre-mixed co-formulation and a standalone

product for tank-mixing will depend on the specific weed pressures, crop, and desired spectrum

of control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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